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Compound of Interest

Compound Name: Tok 8801
CAS No.: 105963-46-0
Cat. No.: B1199795
Get Quote
. J

Part 1: Executive Safety Assessment

TOK-8801 (N-(2-phenylethyl)-3,6,6-trimethyl-5,6-dihydroimidazo[2,1-b]thiazole-2-carboxamide)
is a bioactive immunomodulator used in pharmaceutical research. Unlike standard laboratory
reagents, its disposal requires strict adherence to protocols designed for High-Potency Active
Pharmaceutical Ingredients (HPAPIS) to prevent environmental contamination and unintended
biological exposure.

CRITICAL DISAMBIGUATION:

o Target Substance:TOK-8801 (Immunomodulator, CAS: 105963-46-0).[1]

e NOT to be confused with:
o Oxalyl Chloride (Sigma-Aldrich Product No. O8801) — A corrosive, water-reactive reagent.
o TOK ZR-8800 — A photoresist used in semiconductor manufacturing.

o Gear QOils (e.g., 8801 Syncro).
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Verify your container label against the CAS number (105963-46-0) before proceeding.

Chemical Identification & Hazard Profile

Parameter Specification
Chemical Name TOK-8801
CAS Number 105963-46-0
Molecular Formula C17H21Ns0S

Classification

Bioactive Research Chemical /

Immunomodulator

Physical State

Solid (Lyophilized powder) or Solution (in
DMSO/Ethanol)

Primary Hazard

Potent biological activity; potential immune
system modulation.[1][2][3][4]1[51[6][71[8][°][10]
[11] Treat as Toxic by ingestion/inhalation.[12]

Disposal Class

Non-Halogenated Organic / Pharmaceutical

Waste (Must be Incinerated)

Part 2: Disposal Decision Logic

The following workflow dictates the disposal path based on the physical state and

concentration of the waste.
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Identify TOK-8801 Waste
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Figure 1: Decision matrix for the segregation and destruction of TOK-8801 waste streams.

Part 3: Detailed Disposal Protocols
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Solid Waste (Lyophilized Powder & Contaminated
Debris)

Scope: Expired pure substance, weighing boats, contaminated gloves, and bench liners.
o Primary Directive:Zero Landfill. All solid waste must be destroyed via incineration.

e Procedure:

o

Containment: Place waste directly into a transparent polyethylene bag (minimum 4 mil
thickness).

o

Double Bagging: Seal the first bag and place it inside a second bag or a rigid High-Density
Polyethylene (HDPE) wide-mouth jar.

o

Labeling: Affix a hazardous waste label. Clearly print:
= Contents: "Solid Waste Contaminated with TOK-8801 (Immunomodulator)”

» Hazard:[10][12][13][14] "Toxic / Bioactive"[12]

[¢]

Storage: Store in a designated "Cytotoxic/High-Potency" waste bin until pickup.

Liquid Waste (Stock Solutions in DMSO/Ethanol)

Scope: Unused stock solutions, reaction byproducts, or mother liquors.
» Primary Directive: Do not pour down the drain. Segregate based on the solvent carrier.
e Procedure:

o Solvent Compatibility: TOK-8801 is typically dissolved in DMSO or Ethanol. Ensure the
waste container is compatible with these organic solvents (e.g., HDPE or Amber Glass).

o Segregation:

= Do NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides) as this may create
unstable reaction byproducts.
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= Do NOT mix with aqueous waste streams if the solution is primarily organic solvent (to
prevent phase separation and disposal cost penalties).

o Neutralization: Chemical neutralization is not recommended for TOK-8801 due to the
complexity of confirming complete deactivation of the pharmacophore. Incineration is the
only validated method.

o Labeling:
» Contents: "TOK-8801 in [Solvent Name] (e.g., DMSO)"
= Concentration: Approx. mg/mL[12]

» Hazard:[12][13][14] "Flammable (if Ethanol), Toxic, Bioactive"

Empty Container Management (RCRA Compliance)

Under strict interpretation of laboratory safety for bioactive compounds:

o Triple Rinse: Triple rinse empty glass vials with a solvent capable of dissolving the residue
(e.g., Ethanol or DMSO).

¢ Rinsate Disposal: Collect the rinsate and dispose of it as Liquid Waste (see Section 2).

» Vial Disposal: Once triple-rinsed, deface the label and dispose of the glass vial in the
Glass/Sharps container. If rinsing is not feasible, dispose of the entire vial as Solid
Hazardous Waste.

Part 4: Emergency Spill Response

In the event of a spill, immediate containment is required to prevent aerosolization of the
powder or spread of the bioactive solution.
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Spill Type Immediate Action Decontamination Protocol

1. Cover spill with wet paper
towels (to prevent dust).2.
Wipe up carefully; do not

STOP. Evacuate immediate ]
sweep.3. Clean surface with

Powder Spill area. Don N95/P100 )
) 10% Bleach solution followed
respirator. ]
by 70% Ethanol.4. Dispose of
all cleanup materials as Solid
Hazardous Waste.
1. Absorb with inert material
(vermiculite or chem-pads).2.
STOP. Ensure ventilation. Place saturated absorbent in a
Liquid Spill Wear chemical-resistant sealed bag.3. Wash area with
gloves (Nitrile). soap/water, then 70%

Ethanol.4. Dispose as Solid

Hazardous Waste.

Part 5: Regulatory & Scientific Grounding[13]
Scientific Integrity (Mechanism of Action)

TOK-8801 functions as a dihydroimidazothiazole carboxamide.[1][2][3][9] Its structural stability
implies that simple hydrolysis may not be sufficient for deactivation. Therefore, thermal

oxidation (incineration) at >1000°C is the scientifically mandated disposal method to break the
thiazole ring and carboxamide bonds, ensuring no bioactive metabolites enter the ecosystem.

Regulatory Compliance[13][15]

e US EPA (RCRA): While TOK-8801 is not explicitly listed on the P-list or U-list, it falls under
the "General Duty Clause" requiring generators to identify hazards. Best practice dictates
treating it as a non-regulated hazardous waste that must be managed via a permitted
Treatment, Storage, and Disposal Facility (TSDF).

e OSHA: Handle in accordance with 29 CFR 1910.1450 (Occupational Exposure to Hazardous
Chemicals in Laboratories).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Procedures for TOK-8801
(Immunomodulator)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199795/docs#proper-disposal-procedures-for-tok-
8801-immunomodulator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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